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Compound Name: (S)-Pro-xylane

Cat. No.: B11927455

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pro-xylane, a C-glycoside compound derived from D-xylose, is a prominent active ingredient in

the cosmetics industry, valued for its anti-aging properties that enhance skin elasticity and

hydration.[1] The biological activity is stereospecific, with the (S)-enantiomer, (S)-Pro-xylane,

demonstrating superior efficacy.[2] Traditional chemical synthesis routes for Pro-xylane involve

the reduction of a ketone precursor, 1-C-(β-d-xylopyranosyl)-acetone (XPSA), often using

reagents like sodium borohydride.[2][3] This method can produce significant borate salt

byproducts, complicating purification, and lacks the stereoselectivity to produce the desired (S)-

enantiomer exclusively.[2]

Biocatalysis using carbonyl reductases (CRs) offers a green and highly efficient alternative.

These enzymes catalyze the asymmetric reduction of prochiral ketones to chiral alcohols with

high enantioselectivity, operating under mild conditions.[4][5] This application note details

protocols for the synthesis of optically pure (S)-Pro-xylane from XPSA using wild-type and

engineered carbonyl reductases, providing a sustainable and stereoselective manufacturing

process.[2][6]
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Principle of the Reaction
The enzymatic synthesis of (S)-Pro-xylane is based on the stereoselective reduction of the

prochiral ketone 1-C-(β-d-xylopyranosyl)-acetone (XPSA). A carbonyl reductase (CR), utilizing

a nicotinamide cofactor (NADH or NADPH) as a hydride source, transfers a hydride ion to the

carbonyl group of XPSA. This process generates the chiral secondary alcohol, (S)-Pro-xylane,

with high diastereomeric and enantiomeric purity. To make the process cost-effective, the

oxidized cofactor (NAD⁺ or NADP⁺) is continuously regenerated back to its reduced form by a

coupled enzymatic or substrate-coupled system.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b11927455/docs?utm_src=pdf-body#application-note-asymmetric-synthesis-of-s-pro-xylane-using-carbonyl-reductase
https://www.benchchem.com/product/b11927455/docs?utm_src=pdf-body#application-note-asymmetric-synthesis-of-s-pro-xylane-using-carbonyl-reductase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927455?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbonyl Reductase Catalytic Cycle

Cofactor Regeneration Cycle

1-C-(β-d-xylopyranosyl)-acetone
(XPSA, Ketone Substrate)

CR-NAD(P)H
(Reduced Enzyme)

 binds (S)-Pro-xylane
(Alcohol Product)

CR-NAD(P)+
(Oxidized Enzyme)

 Hydride Transfer
(Reduction)  releases

NAD(P)+

 releases

NAD(P)H

 Reduction

 binds

e.g., Glucose Dehydrogenase
or Isopropanol

e.g., Gluconolactone
or Acetone
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Biocatalyst Preparation

Biotransformation

Downstream Processing

Inoculation of
Recombinant E. coli

Cell Growth
(37°C)

Induction with IPTG
(16-25°C)

Cell Harvesting &
Washing

Prepare Reaction Mix:
Buffer, XPSA, Glucose, NADP+

Add Cell Suspension
(Initiate Reaction)

Incubate with Agitation
(e.g., 35°C)

Reaction Monitoring
(HPLC)

Cell Removal
(Centrifugation)

Product Extraction
(Ethyl Acetate)

Purification

Reaction Sample Step 1: Dilution Dilute sample with mobile phase Step 2: Injection Inject sample into HPLC system with chiral column Step 3: Elution Separate components using Isopropanol/Hexane mobile phase Step 4: Detection Monitor eluent with UV or RI detector Step 5: Analysis Integrate peak areas for substrate and products Determine
Conversion & e.e.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b11927455/docs?utm_src=pdf-body-img#application-note-asymmetric-synthesis-of-s-pro-xylane-using-carbonyl-reductase
https://www.benchchem.com/product/b11927455?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/s-pro-xylane.html
https://pubmed.ncbi.nlm.nih.gov/40195013/
https://pubmed.ncbi.nlm.nih.gov/40195013/
https://acs.figshare.com/articles/journal_contribution/Engineering_a_Carbonyl_Reductase_for_High-Efficiency_Synthesis_of_Optically_Pure_i_S_i_Pro-Xylane_An_Alternative_Synthetic_Route/28747480
https://acs.figshare.com/articles/journal_contribution/Engineering_a_Carbonyl_Reductase_for_High-Efficiency_Synthesis_of_Optically_Pure_i_S_i_Pro-Xylane_An_Alternative_Synthetic_Route/28747480
https://acs.figshare.com/articles/journal_contribution/Engineering_a_Carbonyl_Reductase_for_High-Efficiency_Synthesis_of_Optically_Pure_i_S_i_Pro-Xylane_An_Alternative_Synthetic_Route/28747480
https://academic.oup.com/jambio/article/126/1/127/6714650
https://pmc.ncbi.nlm.nih.gov/articles/PMC8341948/
https://pubmed.ncbi.nlm.nih.gov/39952530/
https://pubmed.ncbi.nlm.nih.gov/39952530/
https://pubmed.ncbi.nlm.nih.gov/39952530/
https://www.benchchem.com/product/b11927455/docs#application-note-asymmetric-synthesis-of-s-pro-xylane-using-carbonyl-reductase
https://www.benchchem.com/product/b11927455/docs#application-note-asymmetric-synthesis-of-s-pro-xylane-using-carbonyl-reductase
https://www.benchchem.com/product/b11927455/docs#application-note-asymmetric-synthesis-of-s-pro-xylane-using-carbonyl-reductase
https://www.benchchem.com/product/b11927455/docs#application-note-asymmetric-synthesis-of-s-pro-xylane-using-carbonyl-reductase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927455?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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